molecular formula C18H18BrNO2S B6174660 rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis CAS No. 2679951-20-1

rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis

Cat. No. B6174660
CAS RN: 2679951-20-1
M. Wt: 392.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis is a useful research compound. Its molecular formula is C18H18BrNO2S and its molecular weight is 392.3. The purity is usually 95.
BenchChem offers high-quality rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis involves the synthesis of the bicyclic ring system followed by the introduction of the benzyl and bromophenyl groups.", "Starting Materials": [ "2-methyl-2-propanethiol", "4-bromobenzaldehyde", "ammonium acetate", "ethyl acetoacetate", "benzyl bromide", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Synthesis of the bicyclic ring system", "a. Mix 2-methyl-2-propanethiol, 4-bromobenzaldehyde, and ammonium acetate in ethanol and reflux for 24 hours.", "b. Cool the reaction mixture and filter the solid product.", "c. Wash the solid product with ethanol and dry under vacuum to obtain the bicyclic ring system.", "Step 2: Introduction of the benzyl group", "a. Dissolve the bicyclic ring system in ethanol and add benzyl bromide.", "b. Add sodium hydroxide and reflux for 24 hours.", "c. Cool the reaction mixture and acidify with hydrochloric acid.", "d. Extract the product with diethyl ether and wash with sodium bicarbonate solution.", "e. Dry the organic layer with magnesium sulfate and evaporate the solvent to obtain the benzylated product.", "Step 3: Introduction of the bromophenyl group", "a. Dissolve the benzylated product in ethanol and add 4-bromobenzaldehyde.", "b. Add sodium hydroxide and reflux for 24 hours.", "c. Cool the reaction mixture and acidify with hydrochloric acid.", "d. Extract the product with diethyl ether and wash with sodium bicarbonate solution.", "e. Dry the organic layer with magnesium sulfate and evaporate the solvent to obtain the final product, rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis.", "Step 4: Purification", "a. Dissolve the final product in petroleum ether and filter to remove any impurities.", "b. Evaporate the solvent to obtain the pure compound." ] }

CAS RN

2679951-20-1

Product Name

rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis

Molecular Formula

C18H18BrNO2S

Molecular Weight

392.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.